Cas no 2171457-52-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid
• CAS No: 2171457-52-4
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6215632
• PubChem ID: 165735709
• Update Time: 2025-10-16

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3,3-trifluoropropanoic acid
• EN300-1542709
• 2171457-52-4

• Inchi： 1S/C24H25F3N2O5/c1-2-14(11-20(30)29-21(22(31)32)24(25,26)27)12-28-23(33)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,21H,2,11-13H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CPBPWGCJEUVZLG-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic Acid (CAS No. 2171457-52-4)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171457-52-4) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety. These structural elements endow the compound with valuable properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and as a tool in biochemical research.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid makes it an excellent substrate for solid-phase peptide synthesis (SPPS) and other synthetic protocols. The trifluoromethyl moiety, on the other hand, introduces unique electronic and steric properties that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid in various biochemical and pharmaceutical contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in protein post-translational modifications. This finding suggests that the compound could be developed into a therapeutic agent for treating diseases associated with aberrant protein modifications.

In another study, researchers at the University of California, San Francisco, explored the use of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid as a probe for investigating protein-protein interactions. The unique combination of the Fmoc protecting group and the trifluoromethyl moiety allowed for precise labeling and detection of target proteins, providing valuable insights into complex biological pathways.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid has been optimized through various methods to ensure high yields and purity. One common approach involves the sequential addition of protected amino acids to a growing peptide chain on a solid support. The final deprotection step releases the desired compound in its free form. This method has been refined to minimize side reactions and improve overall efficiency.

The physical and chemical properties of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid have also been extensively characterized. The compound is typically obtained as a white crystalline solid with a molecular weight of approximately 488 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biochemical assays.

In terms of safety and handling, it is important to note that while 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

The future prospects for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid are promising. Ongoing research aims to further elucidate its biological activities and explore its potential applications in drug discovery and development. Additionally, efforts are being made to synthesize derivatives of this compound with enhanced properties for specific therapeutic targets.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171457-52-4) represents an important molecule in the field of chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for both fundamental research and applied pharmaceutical development.